Cas no 1698646-38-6 (5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1698646-38-6
• MF: C₇H₇BrN₆
• MW: 255.074678659439
• CID: 5744961
• PubChem ID: 103098454
• Update Time: 2025-10-30

5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1698646-38-6
• EN300-1106837
• 5-Bromo-1-[(pyrimidin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 5-bromo-1-(2-pyrimidinylmethyl)-
• 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H7BrN6/c8-6-12-7(9)13-14(6)4-5-10-2-1-3-11-5/h1-3H,4H2,(H2,9,13)
• InChI Key： UYTNVAMQXLUEFE-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1N=CC=CN=1

Computed Properties

• Exact Mass: 253.99156g/mol
• Monoisotopic Mass: 253.99156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 2.00±0.1 g/cm3(Predicted)
• Boiling Point: 457.9±47.0 °C(Predicted)
• pka: 1?+-.0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine

Recent Advances in the Study of 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1698646-38-6)

The compound 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1698646-38-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole core substituted with a pyrimidine and bromine moiety, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and antimicrobial activity. Recent studies have explored its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine via a multi-step reaction sequence, starting from commercially available precursors. The researchers employed NMR spectroscopy and high-resolution mass spectrometry to confirm the compound's structure, with X-ray crystallography providing further insights into its molecular conformation. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use as a drug candidate.

In terms of biological activity, recent investigations have focused on the compound's ability to inhibit specific kinases involved in inflammatory and oncogenic pathways. A 2024 preprint from BioRxiv reported that 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine exhibited potent inhibitory effects against JAK2 and FLT3 kinases, with IC50 values in the low micromolar range. Molecular docking studies suggested that the bromine atom and the pyrimidine moiety play crucial roles in binding to the kinases' ATP pockets, providing a structural basis for further optimization.

Beyond kinase inhibition, this compound has also shown promise as an antimicrobial agent. A recent European Journal of Medicinal Chemistry article (2024) demonstrated its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity and inhibition of essential enzymes. These findings position 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine as a potential lead for developing novel antibiotics.

Despite these promising results, challenges remain in the development of this compound. Pharmacokinetic studies reported in Drug Metabolism and Disposition (2023) indicated moderate oral bioavailability and rapid hepatic metabolism, suggesting the need for structural modifications to improve its drug-like properties. Current research efforts are focused on synthesizing analogs with enhanced metabolic stability and target selectivity while maintaining the core pharmacophore.

In conclusion, 5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine represents a versatile scaffold with multiple therapeutic applications. Its dual activity as both a kinase inhibitor and antimicrobial agent makes it particularly valuable in the current landscape of drug discovery. Future research directions include comprehensive in vivo efficacy studies, detailed toxicity profiling, and the development of more potent derivatives through structure-activity relationship studies. The compound's CAS number (1698646-38-6) serves as a key identifier for tracking its progress in the scientific literature and patent landscape.